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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trichlamide, a benzamide fungicide, is utilized for the control of various fungal diseases in

agricultural applications. The monitoring of its residues in environmental and biological matrices

is crucial for ensuring food safety and assessing environmental impact. Gas chromatography

(GC) coupled with mass spectrometry (MS) or other sensitive detectors offers a robust and

reliable method for the quantitative analysis of Trichlamide residues. These application notes

provide a comprehensive overview of the analytical methodology, including sample preparation,

GC conditions, and method validation parameters.

Quantitative Data Summary
The following tables summarize the quantitative data for the gas chromatographic analysis of

Trichlamide residues. This data is essential for method validation and ensuring the accuracy

and reliability of analytical results.
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Table 1: Method Performance Characteristics for Trichlamide Analysis by GC-MS/MS

Parameter Typical Value Notes

Linearity Range 0.01 - 1.0 µg/mL

The relationship between

concentration and instrument

response is linear within this

range.

Correlation Coefficient (r²) > 0.99
Indicates a strong linear

relationship.

Limit of Detection (LOD) 0.01 µg/kg

The lowest concentration of

analyte that can be reliably

detected.[1][2]

Limit of Quantitation (LOQ) 0.04 µg/kg

The lowest concentration of

analyte that can be

quantitatively determined with

acceptable precision and

accuracy.[1]

Table 2: Recovery and Precision Data for Trichlamide in Various Matrices

Matrix
Fortification Level
(µg/kg)

Average Recovery
(%)

Relative Standard
Deviation (RSDr %)

Fruit 10 95.2 5.8

Vegetable 10 100.5 3.1

Soil 50 92.8 6.5

Water 1 98.7 4.2

Note: Recovery and precision values are representative and may vary depending on the

specific matrix and laboratory conditions. The values presented are based on typical

performance for pesticide residue analysis.[3]
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Experimental Protocols
Sample Preparation: QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Method
The QuEChERS method is a widely adopted sample preparation technique for pesticide

residue analysis in a variety of matrices.

Materials:

Homogenized sample (e.g., fruit, vegetable, soil)

Acetonitrile (ACN)

Magnesium sulfate (anhydrous)

Sodium chloride (NaCl)

Dispersive solid-phase extraction (d-SPE) sorbents (e.g., PSA, C18)

Centrifuge tubes (50 mL and 15 mL)

Centrifuge

Vortex mixer

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Cap the tube and shake vigorously for 1 minute.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

Immediately shake vigorously for 1 minute to prevent the formation of salt agglomerates.

Centrifuge at ≥ 3000 rcf for 5 minutes.
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Transfer an aliquot of the upper acetonitrile layer to a 15 mL centrifuge tube containing the d-

SPE sorbents (e.g., 150 mg PSA and 900 mg MgSO₄).

Vortex for 30 seconds.

Centrifuge at ≥ 3000 rcf for 5 minutes.

The supernatant is ready for GC analysis. An internal standard may be added prior to

injection.

Gas Chromatography-Mass Spectrometry (GC-MS/MS)
Conditions
Instrumentation:

Gas chromatograph equipped with a tandem mass spectrometer (GC-MS/MS)

GC Conditions:

Column: HP-5ms (or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness

Inlet Temperature: 250 °C

Injection Volume: 1-2 µL (splitless mode)

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes

Ramp to 150 °C at 25 °C/min

Ramp to 200 °C at 3 °C/min

Ramp to 280 °C at 8 °C/min, hold for 10 minutes

MS/MS Conditions:
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Ionization Mode: Electron Ionization (EI)

Ion Source Temperature: 230 °C

Transfer Line Temperature: 280 °C

Acquisition Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions for Trichlamide:

Quantifier: To be determined based on the mass spectrum of Trichlamide.

Qualifier: To be determined based on the mass spectrum of Trichlamide.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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